![molecular formula C11H16ClNO3 B3378352 Benzenebutanoic acid, beta-amino-4-methoxy-, hydrochloride (1:1), (betaR)- CAS No. 1421258-66-3](/img/structure/B3378352.png)
Benzenebutanoic acid, beta-amino-4-methoxy-, hydrochloride (1:1), (betaR)-
Overview
Description
Benzenebutanoic acid, beta-amino-4-methoxy-, hydrochloride (1:1), (betaR)- is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as L-AP4, and it belongs to the class of amino acid analogs. L-AP4 has been shown to have a variety of effects on the central nervous system, and it has been used in a number of studies to investigate the mechanisms of neurotransmission and synaptic plasticity.
Mechanism of Action
The mechanism of action of L-AP4 is complex and not fully understood. It is known to act as an agonist for metabotropic glutamate receptors, specifically the mGluR4 subtype. By binding to these receptors, L-AP4 can modulate the release of neurotransmitters and affect the activity of downstream signaling pathways.
Biochemical and Physiological Effects
L-AP4 has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, including glutamate and GABA. L-AP4 has also been shown to affect the activity of downstream signaling pathways, including the cAMP and MAPK pathways. In addition, L-AP4 has been shown to have neuroprotective effects in certain models of neurodegenerative disease.
Advantages and Limitations for Lab Experiments
L-AP4 has several advantages as a tool for scientific research. It is a highly specific agonist for the mGluR4 receptor, which allows for precise modulation of neurotransmitter release and downstream signaling pathways. In addition, L-AP4 has been shown to have a high degree of stability and can be used in a variety of experimental conditions.
However, there are also some limitations to the use of L-AP4 in lab experiments. One limitation is that it is a relatively expensive compound, which can limit its use in large-scale experiments. In addition, L-AP4 can have off-target effects on other glutamate receptors, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on L-AP4. One area of interest is the development of new analogs of L-AP4 that have improved pharmacological properties. Another area of interest is the investigation of the role of mGluR4 receptors in neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Finally, L-AP4 could be used as a tool to investigate the mechanisms of synaptic plasticity and learning and memory in the brain.
Conclusion
Benzenebutanoic acid, beta-amino-4-methoxy-, hydrochloride (1:1), (betaR)-, or L-AP4, is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been used to investigate the mechanisms of neurotransmission and synaptic plasticity, and it has been shown to have a variety of biochemical and physiological effects. While there are some limitations to the use of L-AP4 in lab experiments, it remains a valuable tool for investigating the complex mechanisms of the central nervous system.
Scientific Research Applications
L-AP4 has been used in a variety of scientific research applications, particularly in the field of neuroscience. It has been shown to have a variety of effects on the central nervous system, including the modulation of synaptic transmission and plasticity. L-AP4 has also been used to investigate the mechanisms of neurotransmitter release and the role of glutamate receptors in synaptic transmission.
properties
IUPAC Name |
(3R)-3-amino-4-(4-methoxyphenyl)butanoic acid;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3.ClH/c1-15-10-4-2-8(3-5-10)6-9(12)7-11(13)14;/h2-5,9H,6-7,12H2,1H3,(H,13,14);1H/t9-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGSAJBNFCGIYFI-SBSPUUFOSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(CC(=O)O)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C[C@H](CC(=O)O)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1421258-66-3 | |
Record name | Benzenebutanoic acid, β-amino-4-methoxy-, hydrochloride (1:1), (βR)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1421258-66-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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